Cas no 179002-91-6 (tert-butyl 2-(4-formyl-2-methoxyphenoxy)acetate)

tert-butyl 2-(4-formyl-2-methoxyphenoxy)acetate structure
179002-91-6 structure
Product Name:tert-butyl 2-(4-formyl-2-methoxyphenoxy)acetate
CAS No:179002-91-6
MF:C14H18O5
MW:266.289724826813
CID:2110335
PubChem ID:10563679
Update Time:2025-04-21

tert-butyl 2-(4-formyl-2-methoxyphenoxy)acetate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl 2-(4-formyl-2-methoxyphenoxy)acetate
    • 179002-91-6
    • 3-Methoxy-4-(2-t-butyloxy-2-oxo-ethoxy)benzaldehyde
    • DA-09140
    • SCHEMBL7381124
    • IPUMPFSVDVRBSX-UHFFFAOYSA-N
    • A1-06550
    • AKOS008717072
    • Inchi: 1S/C14H18O5/c1-14(2,3)19-13(16)9-18-11-6-5-10(8-15)7-12(11)17-4/h5-8H,9H2,1-4H3
    • InChI Key: IPUMPFSVDVRBSX-UHFFFAOYSA-N
    • SMILES: O(C(COC1C=CC(C=O)=CC=1OC)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 266.11542367Da
  • Monoisotopic Mass: 266.11542367Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 7
  • Complexity: 307
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 61.8Ų
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